2-(7-methyl-4-oxo-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-1(4H)-yl)acetamide

• IUPAC Name: 2-[7-methyl-4-oxo-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-1-yl]acetamide
• InChI: InChI=1S/C16H18N4O3S/c1-10-2-3-11-14(22)12(16(23)19-4-6-24-7-5-19)8-20(9-13(17)21)15(11)18-10/h2-3,8H,4-7,9H2,1H3,(H2,17,21)
• InChI Key: DAMGXESRIWKIRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)C(=O)C(=CN2CC(=O)N)C(=O)N3CCSCC3
• Molecular Formula: C16H18N4O3S
• Molecular Weight: 346.4 g/mol

Description

2-(7-methyl-4-oxo-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C16H18N4O3S and its molecular weight is 346.41. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Applications

Synthesis and Antibacterial Activity : The compound 2-(7-methyl-4-oxo-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-1(4H)-yl)acetamide and its derivatives have been synthesized and found to exhibit significant antibacterial activity. Studies have shown these compounds to be effective against various bacterial strains, emphasizing their potential in combating bacterial infections. The compounds demonstrate a strong ability to inhibit bacterial growth, making them valuable for further research and development in the field of antibiotics (Ramalingam, Kundenapally, Ramesh, Domala, & Sreenivasulu, 2019).

Interaction with DNA

Binding and Interaction Studies : The interaction of certain derivatives of this compound with DNA has been extensively studied. For instance, thieno(2,3-b)benzo(1,8)naphthyridine-2-carboxylic acids, synthesized from derivatives of the compound, have been shown to bind with DNA, causing bathochromic and hypochromic shifts in the absorption spectrum. This indicates a strong interaction between the compound and DNA, with significant binding parameters and an increase in the melting temperature of DNA upon binding. Such interactions are crucial in understanding the role of these compounds in genetic material and their potential applications in genetic engineering and therapy (T. R. R. Naik, H. Naik, M. Raghavendra, & S. K. Naik, 2006).

Synthetic Chemistry and Molecular Structures

Synthesis of Derivatives and Structural Elucidation : The compound and its derivatives serve as key intermediates in the synthesis of various structurally complex molecules. They have been used to synthesize a wide array of compounds, including thioxoquinazolinone derivatives, 1,8-naphthyridine derivatives, and others. The structural elucidation of these compounds has been performed using techniques like IR, NMR, and Mass spectra, providing deep insights into their molecular structure and the potential for further chemical modifications (M. Saleh & Ala Ismael Ayoub, 2014).

Antioxidant Properties

Free Radical Scavenging Activity : Derivatives of the compound have shown significant free radical scavenging activity. Studies involving various in vitro assays and quantum chemistry calculations have revealed the potential of these derivatives as potent free radical scavengers. The findings suggest these compounds can be comparable to standard antioxidants and may have applications in preventing oxidative stress-related diseases (Khawla Boudebbous, Noudjoud Hamdouni, Houssem Boulebd, Wissame Zemamouche, A. Boudjada, & Abdemadjid Debache, 2021).